Cas no 2001423-49-8 (Cyclopentene, 4-(chloromethyl)-4-cyclobutyl-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-cyclobutyl-
• CAS No: 2001423-49-8
• MF: C₁₀H₁₅Cl
• MW: 170.679102182388
• CID: 5285811
• Update Time: 2025-05-30

Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-cyclobutyl-

• Inchi： 1S/C10H15Cl/c11-8-10(6-1-2-7-10)9-4-3-5-9/h1-2,9H,3-8H2
• InChI Key： VZKZJRPHMSJIFJ-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(C2CCC2)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-cyclobutyl-

Exploring the Unique Properties and Applications of Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- (CAS No. 2001423-49-8)

In the ever-evolving landscape of organic chemistry, Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- (CAS No. 2001423-49-8) has garnered significant attention for its distinctive structural features and versatile applications. This compound, characterized by its cyclopentene core and cyclobutyl substitution, offers a unique platform for synthetic chemists and researchers. Its molecular architecture, featuring a chloromethyl group, enables a wide range of chemical transformations, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science.

The growing interest in Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- is reflected in the surge of online queries such as "synthesis of 4-(chloromethyl)-4-cyclobutylcyclopentene" and "applications of cyclobutyl-substituted cyclopentenes." Researchers are particularly intrigued by its potential in drug discovery, where its rigid cyclobutyl ring can enhance binding affinity and metabolic stability. Additionally, its chloromethyl functionality serves as a handle for further derivatization, aligning with the demand for modular synthetic approaches in modern medicinal chemistry.

From an industrial perspective, Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- is gaining traction as a precursor for high-performance polymers and specialty chemicals. Its ability to participate in polymerization reactions, coupled with the steric influence of the cyclobutyl group, allows for the creation of materials with tailored thermal and mechanical properties. This aligns with the broader trend toward sustainable and functional materials, a topic dominating discussions in both academic and industrial circles.

Environmental considerations also play a role in the compound's appeal. As industries seek greener alternatives, the efficient synthesis and recyclability of intermediates like Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- are under scrutiny. Recent advancements in catalytic methods have reduced waste and improved yields, addressing the "green chemistry" concerns frequently raised by stakeholders. This positions the compound as a candidate for eco-friendly chemical processes, a priority for regulatory bodies and consumers alike.

Looking ahead, the exploration of Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- is poised to expand into emerging fields such as bioorthogonal chemistry and click chemistry. Its reactive chloromethyl group and strained cyclobutyl ring make it a promising candidate for labeling and conjugation strategies, particularly in bioconjugation and probe design. These applications resonate with the increasing demand for precision tools in diagnostics and therapeutics, further solidifying the compound's relevance in contemporary research.

In summary, Cyclopentene, 4-(chloromethyl)-4-cyclobutyl- (CAS No. 2001423-49-8) stands at the intersection of innovation and practicality. Its multifaceted utility, from drug development to advanced materials, underscores its importance in modern chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for breakthroughs, driven by its unique structural attributes and adaptability to cutting-edge applications.